ethyl 4-({1,3-dimethyl-7-[2-(morpholin-4-yl)ethyl]-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl}methyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[[1,3-dimethyl-7-(2-morpholin-4-ylethyl)-2,6-dioxopurin-8-yl]methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H33N7O5/c1-4-33-21(31)27-8-5-26(6-9-27)15-16-22-18-17(19(29)24(3)20(30)23(18)2)28(16)10-7-25-11-13-32-14-12-25/h4-15H2,1-3H3
• InChI Key: CLJFQXVBVUBSAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)CC2=NC3=C(N2CCN4CCOCC4)C(=O)N(C(=O)N3C)C
• Molecular Formula: C21H33N7O5
• Molecular Weight: 463.5 g/mol

Description

The compound contains several functional groups including an ethyl group, a piperazine ring, a morpholine ring, and a purine derivative. These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities.

Molecular Structure Analysis

The compound’s structure is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Factors that could influence these properties include the size and shape of the molecule, the functional groups present, and the overall charge distribution.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs work by interacting with proteins in the body, and the specific interactions would depend on the structure of both the compound and the protein.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities.